![molecular formula C14H19NO2 B079539 4-(2-(Piperidin-1-yl)ethoxy)benzaldehyde CAS No. 26815-04-3](/img/structure/B79539.png)
4-(2-(Piperidin-1-yl)ethoxy)benzaldehyde
Overview
Description
The compound is involved in numerous chemical reactions and studies, often as a part of complex syntheses or as a target molecule for the development of pharmaceutical agents. Its relevance spans across different aspects of chemistry, including catalysis, molecular structure elucidation, and the exploration of its chemical and physical properties.
Synthesis Analysis
The synthesis of related compounds often involves catalytic processes and reactions with other chemical agents. For instance, 2-Piperidino-1,1,2-triphenylethanol has been used as a catalyst for the enantioselective arylation of aldehydes, highlighting the potential synthetic routes that could involve or be adapted for 4-(2-(Piperidin-1-yl)ethoxy)benzaldehyde (Fontes et al., 2004).
Molecular Structure Analysis
Research on compounds with similar structures, such as 4-[4-(Ethoxycarbonyl)piperazin-1-yl]benzoic acid, provides insights into the molecular conformation, showing that the piperazine ring adopts a chair conformation, and highlights the importance of dihedral angles in the molecular structure (Faizi et al., 2016).
Scientific Research Applications
Synthesis and Biological Evaluation of Bodipy Derivatives :
- Meso-piperidine linked Bodipy derivatives were synthesized starting from 4-(2-(piperidine-1-yl)ethoxy)benzaldehyde. These compounds were evaluated for their fluorescent properties and potential in live cell imaging and cytotoxicity studies, particularly against breast cancer cell lines (Eçik et al., 2019).
Catalysis in the Preparation of Dihydropyridines :
- The compound has been used in the context of catalysis for the preparation of dihydropyridine derivatives, which are significant as pharmaceuticals, particularly as calcium channel blockers (Perozo-Rondón et al., 2006).
Synthesis of Silver(I) Complexes for Cytotoxicity Studies :
- Novel silver(I) complexes using derivatives of 4-(2-(piperidine-1-yl)ethoxy)benzaldehyde were synthesized and characterized for their cytotoxic activity against various human tumor cells. These studies contribute to the development of potential cancer therapies (Silva et al., 2020).
Chemical Reactions Involving Piperidine Derivatives :
- Various chemical reactions, including regioselective introduction of electrophiles and synthesis of novel compounds, have been conducted using piperidine derivatives. These studies contribute to the field of organic synthesis and pharmaceutical chemistry (Onomura et al., 2008).
Synthesis of Novel Quinolinone Derivatives :
- The compound has been used in the synthesis of novel quinolinone derivatives, which were synthesized via a catalyst-free multicomponent reaction. These compounds have potential applications in the field of medicinal chemistry (Du et al., 2020).
Synthesis of Novel Copolymers :
- The compound has been used in the synthesis of novel copolymers with styrene, contributing to materials science and polymer chemistry (Kharas et al., 2016).
Synthesis of Selective Estrogen Receptor Modulators :
- Chiral derivatives based on 4-(2-(piperidine-1-yl)ethoxy)benzaldehyde have been synthesized for the development of novel Selective Estrogen Receptor Modulators (SERMs), highlighting its significance in the development of therapeutic agents (Yadav et al., 2011).
properties
IUPAC Name |
4-(2-piperidin-1-ylethoxy)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c16-12-13-4-6-14(7-5-13)17-11-10-15-8-2-1-3-9-15/h4-7,12H,1-3,8-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCLJTEXCGGSJJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCOC2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60458003 | |
Record name | 4-[2-(Piperidin-1-yl)ethoxy]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60458003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26815-04-3 | |
Record name | 4-[2-(Piperidin-1-yl)ethoxy]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60458003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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